Cas no 2320667-60-3 (2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide
• CAS No: 2320667-60-3
• MF: C₁₇H₂₃FN₂O₂
• MW: 306.375128030777
• CID: 5340725
• Update Time: 2025-06-09

2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide
• 2-(4-fluorophenyl)-N-[1-(oxan-4-yl)pyrrolidin-3-yl]acetamide

• Inchi： 1S/C17H23FN2O2/c18-14-3-1-13(2-4-14)11-17(21)19-15-5-8-20(12-15)16-6-9-22-10-7-16/h1-4,15-16H,5-12H2,(H,19,21)
• InChI Key： NGJIOYHGMKXOEU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1CCN(C1)C1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Additional information on 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide (CAS No. 2320667-60-3)

2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide, with the CAS number 2320667-60-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 4-fluorophenyl group, a tetrahydro-2H-pyran-4-yl moiety, and a pyrrolidin-3-yl acetamide backbone. Its structural complexity and functional groups make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's 4-fluorophenyl group is a common pharmacophore in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. Meanwhile, the tetrahydro-2H-pyran-4-yl and pyrrolidin-3-yl components contribute to its stereochemical diversity, which is crucial for targeting specific biological pathways. Researchers are particularly interested in its potential as a modulator of G-protein-coupled receptors (GPCRs) or kinase inhibitors, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, cancer, and metabolic disorders. 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide has emerged as a subject of interest due to its potential to address these unmet medical needs. Its lipophilic properties and hydrogen-bonding capacity suggest favorable pharmacokinetic profiles, making it a viable candidate for further preclinical studies.

The synthesis of CAS 2320667-60-3 involves multi-step organic reactions, including amide coupling, reductive amination, and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and validate its structural integrity. The compound's stability under various pH and temperature conditions is also a critical factor in its development.

From a commercial perspective, 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide is available through specialized chemical suppliers catering to pharmaceutical and academic research. Its CAS registry number 2320667-60-3 ensures traceability and compliance with regulatory standards. Researchers frequently search for this compound using keywords such as "fluorophenyl acetamide derivatives", "tetrahydro-2H-pyran-4-yl pyrrolidine synthesis", and "GPCR-targeting small molecules", reflecting its relevance in contemporary drug discovery.

Looking ahead, the compound's potential applications extend beyond traditional therapeutics. Its structural motifs align with emerging trends in fragment-based drug design and proteolysis-targeting chimeras (PROTACs), which are revolutionizing the field of targeted protein degradation. As the scientific community continues to explore its mechanisms of action, 2-(4-fluorophenyl)-N-(1-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-yl)acetamide may play a pivotal role in advancing next-generation treatments.

In conclusion, CAS 2320667-60-3 represents a compelling example of modern medicinal chemistry's ingenuity. Its intricate design and versatile functionality underscore its value as a research tool and therapeutic candidate. For scientists and industry professionals, this compound offers a wealth of opportunities to innovate and address some of the most pressing challenges in healthcare today.